Cas no 312758-84-2 (1H-Imidazole-4,5-dicarboxylicacid, 5-ethyl 4-methyl ester)

• Product Name: 1H-Imidazole-4,5-dicarboxylicacid, 5-ethyl 4-methyl ester
• CAS No: 312758-84-2
• MF: C₈H₁₀N₂O₄
• MW: 198.176002025604
• CID: 300894
• PubChem ID: 592727
• Update Time: 2025-04-19

1H-Imidazole-4,5-dicarboxylicacid, 5-ethyl 4-methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4,5-dicarboxylicacid, 5-ethyl 4-methyl ester
• 4-O-ethyl 5-O-methyl 1H-imidazole-4,5-dicarboxylate
• 4-ethyl 5-methyl 1H-imidazole-4,5-dicarboxylate
• 5-Ethyl 4-methyl 1H-imidazole-4,5-dicarboxylate
• HMS1790C04
• 5-Ethyl 4-methyl 1H-imidazole-4,5-dicarboxylate #
• 1H-Imidazole-4,5-dicarboxylic acid 5-ethyl ester 4-methyl ester
• CIOAKZIBAGYGSB-UHFFFAOYSA-N
• 312758-84-2
• SCHEMBL16296266
• AKOS001143425
• DTXSID10343854
• 1H-Imidazole-4,5-dicarboxylicacid,4-ethyl5-methylester(9CI)

• Inchi： 1S/C8H10N2O4/c1-3-14-8(12)6-5(7(11)13-2)9-4-10-6/h4H,3H2,1-2H3,(H,9,10)
• InChI Key： CIOAKZIBAGYGSB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C(=O)OC)NC=N1)=O

Computed Properties

• Exact Mass: 198.06400
• Monoisotopic Mass: 198.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• PSA: 81.28000
• LogP: 0.37300